Cas no 1227602-60-9 (3,6-Dimethoxy-2-(trifluoromethyl)pyridine)
3,6-Dimethoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dimethoxy-2-(trifluoromethyl)pyridine
- FCH1344840
- 3,6-Dimethoxy-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H8F3NO2/c1-13-5-3-4-6(14-2)12-7(5)8(9,10)11/h3-4H,1-2H3
- InChI Key: NKQSAVBJINJYCP-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=C(N=1)OC)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Topological Polar Surface Area: 31.4
3,6-Dimethoxy-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-1G |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 1g |
¥ 14,520.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-100mg |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 100mg |
¥4356.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-250mg |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 250mg |
¥5808.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-500mg |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 500mg |
¥9682.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-1g |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 1g |
¥14520.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-100.0mg |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 100.0mg |
¥4356.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-250.0mg |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 250.0mg |
¥5808.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-500.0mg |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 500.0mg |
¥9682.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1739-1.0g |
3,6-dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 95% | 1.0g |
¥14520.0000 | 2025-04-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1561267-1g |
3,6-Dimethoxy-2-(trifluoromethyl)pyridine |
1227602-60-9 | 98% | 1g |
¥28314.00 | 2024-08-09 |
3,6-Dimethoxy-2-(trifluoromethyl)pyridine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3,6-Dimethoxy-2-(trifluoromethyl)pyridine
Introduction to 3,6-Dimethoxy-2-(trifluoromethyl)pyridine (CAS No: 1227602-60-9)
3,6-Dimethoxy-2-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1227602-60-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with methoxy and trifluoromethyl groups, making it a versatile intermediate in synthetic chemistry. The unique combination of electronic and steric properties provided by these substituents enhances its utility in the development of novel bioactive molecules.
The structural framework of 3,6-Dimethoxy-2-(trifluoromethyl)pyridine consists of a six-membered nitrogen-containing ring, which is a common motif in many biologically active compounds. The presence of methoxy groups at the 3rd and 6th positions introduces electron-donating effects, while the trifluoromethyl group at the 2nd position imparts lipophilicity and metabolic stability. This balance of functional groups makes the compound an attractive building block for medicinal chemists.
In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. Among these derivatives, 3,6-Dimethoxy-2-(trifluoromethyl)pyridine has garnered attention for its potential in drug discovery.
One of the most compelling aspects of 3,6-Dimethoxy-2-(trifluoromethyl)pyridine is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that mimic natural products and exhibit enhanced pharmacological profiles. For instance, modifications involving the trifluoromethyl group have been shown to improve binding affinity to target proteins, a critical factor in drug design.
The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and bioavailability. Its electron-withdrawing nature also modulates the electronic properties of adjacent functional groups, allowing for fine-tuning of biological activity. This has led to its incorporation in numerous drug candidates targeting diseases such as cancer and infectious disorders.
Recent advancements in synthetic methodologies have further expanded the utility of 3,6-Dimethoxy-2-(trifluoromethyl)pyridine. Transition-metal-catalyzed cross-coupling reactions, for example, have enabled efficient derivatization of this compound into more complex structures. Such techniques have opened new avenues for exploring its potential in medicinal chemistry.
The pharmaceutical industry has been particularly keen on exploring pyridine derivatives due to their well-documented biological activity. 3,6-Dimethoxy-2-(trifluoromethyl)pyridine has been investigated as a lead compound in several drug discovery programs. Its structural features allow for modifications that can fine-tune its pharmacokinetic properties, making it a valuable asset in the development pipeline.
In conclusion, 3,6-Dimethoxy-2-(trifluoromethyl)pyridine (CAS No: 1227602-60-9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatility make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule, its importance in drug discovery is likely to grow further.
1227602-60-9 (3,6-Dimethoxy-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)